Cas no 1999443-85-4 (benzyl N-(3,5-diiodophenyl)carbamate)

• Product Name: benzyl N-(3,5-diiodophenyl)carbamate
• CAS No: 1999443-85-4
• MF: C₁₄H₁₁I₂NO₂
• MW: 479.05158829689
• CID: 6614992
• PubChem ID: 165912950
• Update Time: 2025-10-29

benzyl N-(3,5-diiodophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 1999443-85-4
• EN300-7220887
• benzyl N-(3,5-diiodophenyl)carbamate

• Inchi： 1S/C14H11I2NO2/c15-11-6-12(16)8-13(7-11)17-14(18)19-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,17,18)
• InChI Key： RSVOKIBAKAKPEC-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(C=1)NC(=O)OCC1C=CC=CC=1)I

Computed Properties

• Exact Mass: 478.88792g/mol
• Monoisotopic Mass: 478.88792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(3,5-diiodophenyl)carbamate

Benzyl N-(3,5-Diiodophenyl)Carbamate: A Comprehensive Overview

Benzyl N-(3,5-diiodophenyl)carbamate, with the CAS number 1999443-85-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug development and chemical synthesis. The name itself highlights key structural features: the benzyl group, the diiodophenyl moiety, and the carbamate functional group.

The benzyl group, represented by the benzyl portion of the name, is a common substituent in organic compounds and is known for its stability and versatility in chemical reactions. The diiodophenyl group adds a layer of complexity to the molecule, introducing two iodine atoms at the 3 and 5 positions of the phenyl ring. This substitution pattern is not only chemically interesting but also plays a crucial role in determining the compound's physical and biological properties.

The carbamate functional group, indicated by the term carbamate, is another critical feature of this compound. Carbamates are widely used in pharmaceuticals due to their ability to form bioisosteric replacements for other functional groups, such as esters or amides. This makes benzyl N-(3,5-diiodophenyl)carbamate a promising candidate for various applications in medicinal chemistry.

Recent studies have explored the potential of benzyl N-(3,5-diiodophenyl)carbamate as a precursor for drug development. Researchers have investigated its ability to act as a building block for more complex molecules with therapeutic potential. For instance, its use in synthesizing bioactive compounds targeting specific receptors or enzymes has been reported in several scientific journals.

In terms of synthesis, benzyl N-(3,5-diiodophenyl)carbamate can be prepared through various routes, including nucleophilic substitution and coupling reactions. The presence of iodine atoms on the phenyl ring facilitates certain reaction pathways that are not available in less substituted analogs. This makes it a valuable intermediate in organic synthesis.

The biological activity of benzyl N-(3,5-diiodophenyl)carbamate has also been a subject of recent research. Studies have shown that this compound exhibits moderate activity against certain enzymes and cellular targets, suggesting its potential role in drug discovery programs targeting diseases such as cancer or neurodegenerative disorders.

From an environmental perspective, benzyl N-(3,5-diiodophenyl)carbamate has been evaluated for its biodegradability and ecotoxicological effects. Initial findings indicate that it has a relatively low toxicity profile towards aquatic organisms, which is an important consideration for its safe handling and disposal.

In conclusion, benzyl N-(3,5-diiodophenyl)carbamate (CAS No: 1999443-85-4) is a versatile compound with significant potential in organic synthesis and drug development. Its unique structure and functional groups make it a valuable tool for researchers exploring new chemical entities with therapeutic applications.